2-dehydroecdysone
2-dehydroecdysone
2-dehydroecdysone is a 2-oxo steroid and a secondary alpha-hydroxy ketone. It derives from an ecdysone.
Brand Name:
Vulcanchem
CAS No.:
113846-79-0
VCID:
VC0040245
InChI:
InChI=1S/C27H42O6/c1-15(20(28)8-9-24(2,3)32)16-7-11-27(33)18-12-21(29)19-13-22(30)23(31)14-25(19,4)17(18)6-10-26(16,27)5/h12,15-17,19-20,22,28,30,32-33H,6-11,13-14H2,1-5H3/t15-,16+,17-,19-,20+,22+,25+,26+,27+/m0/s1
SMILES:
CC(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(=O)C(C4)O)C)C)O)C(CCC(C)(C)O)O
Molecular Formula:
C27H42O6
Molecular Weight:
462.6 g/mol
2-dehydroecdysone
CAS No.: 113846-79-0
Main Products
VCID: VC0040245
Molecular Formula: C27H42O6
Molecular Weight: 462.6 g/mol
CAS No. | 113846-79-0 |
---|---|
Product Name | 2-dehydroecdysone |
Molecular Formula | C27H42O6 |
Molecular Weight | 462.6 g/mol |
IUPAC Name | (3R,5R,9R,10R,13R,14S,17R)-17-[(2S,3R)-3,6-dihydroxy-6-methylheptan-2-yl]-3,14-dihydroxy-10,13-dimethyl-1,3,4,5,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthrene-2,6-dione |
Standard InChI | InChI=1S/C27H42O6/c1-15(20(28)8-9-24(2,3)32)16-7-11-27(33)18-12-21(29)19-13-22(30)23(31)14-25(19,4)17(18)6-10-26(16,27)5/h12,15-17,19-20,22,28,30,32-33H,6-11,13-14H2,1-5H3/t15-,16+,17-,19-,20+,22+,25+,26+,27+/m0/s1 |
Standard InChIKey | YFZGVPBGGOOZPB-SVINYHLRSA-N |
Isomeric SMILES | C[C@@H]([C@H]1CC[C@@]2([C@@]1(CC[C@H]3C2=CC(=O)[C@H]4[C@@]3(CC(=O)[C@@H](C4)O)C)C)O)[C@@H](CCC(C)(C)O)O |
SMILES | CC(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(=O)C(C4)O)C)C)O)C(CCC(C)(C)O)O |
Canonical SMILES | CC(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(=O)C(C4)O)C)C)O)C(CCC(C)(C)O)O |
Description | 2-dehydroecdysone is a 2-oxo steroid and a secondary alpha-hydroxy ketone. It derives from an ecdysone. |
Synonyms | 2-dehydroecdysone |
PubChem Compound | 15942887 |
Last Modified | Nov 11 2021 |
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